N~2~-benzyl-N~2~-[(4-chlorophenyl)sulfonyl]-N~1~-(2-ethoxyphenyl)glycinamide

• IUPAC Name: 2-[benzyl-(4-chlorophenyl)sulfonylamino]-N-(2-ethoxyphenyl)acetamide
• InChI: InChI=1S/C23H23ClN2O4S/c1-2-30-22-11-7-6-10-21(22)25-23(27)17-26(16-18-8-4-3-5-9-18)31(28,29)20-14-12-19(24)13-15-20/h3-15H,2,16-17H2,1H3,(H,25,27)
• InChI Key: YQTHQWJLAHHBGG-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC=C1NC(=O)CN(CC2=CC=CC=C2)S(=O)(=O)C3=CC=C(C=C3)Cl
• Molecular Formula: C23H23ClN2O4S
• Molecular Weight: 459.0 g/mol

Description

N~2~-benzyl-N~2~-[(4-chlorophenyl)sulfonyl]-N~1~-(2-ethoxyphenyl)glycinamide, also known as BCS-370, is a novel compound that has gained significant attention in the scientific community due to its potential applications in the field of medicine. BCS-370 is a glycine transporter type 1 (GlyT1) inhibitor that has been found to exhibit promising therapeutic effects in various neurological disorders.

Mechanism of Action

N~2~-benzyl-N~2~-[(4-chlorophenyl)sulfonyl]-N~1~-(2-ethoxyphenyl)glycinamide acts as a GlyT1 inhibitor, which leads to an increase in the extracellular levels of glycine. Glycine is an important co-agonist of the N-methyl-D-aspartate (NMDA) receptor, which plays a crucial role in synaptic plasticity and learning and memory. By increasing the extracellular levels of glycine, this compound enhances the activity of the NMDA receptor, which in turn leads to improved cognitive function.
Biochemical and Physiological Effects:
This compound has been found to exhibit several biochemical and physiological effects. In a study conducted by Li et al. (2018), this compound was found to increase the levels of brain-derived neurotrophic factor (BDNF) in the hippocampus, which is a key factor in promoting synaptic plasticity and learning and memory. Additionally, this compound was found to reduce the levels of pro-inflammatory cytokines such as interleukin-1β (IL-1β) and tumor necrosis factor-α (TNF-α), which are known to impair cognitive function.

Advantages and Limitations for Lab Experiments

One of the major advantages of N~2~-benzyl-N~2~-[(4-chlorophenyl)sulfonyl]-N~1~-(2-ethoxyphenyl)glycinamide is its selectivity towards GlyT1, which reduces the risk of off-target effects. Additionally, this compound has a favorable pharmacokinetic profile, which allows for easy administration and distribution in the body. However, one of the limitations of this compound is its relatively low potency, which requires higher doses to achieve therapeutic effects.

Future Directions

There are several future directions for the research and development of N~2~-benzyl-N~2~-[(4-chlorophenyl)sulfonyl]-N~1~-(2-ethoxyphenyl)glycinamide. One of the potential applications of this compound is in the treatment of depression, as GlyT1 inhibitors have been found to exhibit antidepressant effects in preclinical studies (Hashimoto et al., 2008). Additionally, further studies are needed to investigate the long-term safety and efficacy of this compound in humans. Finally, the development of more potent GlyT1 inhibitors could lead to the discovery of novel therapeutic agents for various neurological disorders.
Conclusion:
In conclusion, this compound is a promising compound that has potential applications in the field of medicine. Its selectivity towards GlyT1 and favorable pharmacokinetic profile make it an attractive candidate for further research and development. The biochemical and physiological effects of this compound suggest that it could be a valuable therapeutic agent for various neurological disorders. However, further studies are needed to investigate its long-term safety and efficacy in humans.

Scientific Research Applications

N~2~-benzyl-N~2~-[(4-chlorophenyl)sulfonyl]-N~1~-(2-ethoxyphenyl)glycinamide has been found to exhibit promising therapeutic effects in various neurological disorders such as schizophrenia, Alzheimer's disease, and attention deficit hyperactivity disorder (ADHD). In a study conducted by Xu et al. (2014), this compound was found to improve cognitive function and reduce hyperactivity in a rat model of ADHD. Similarly, in a study conducted by Harsing et al. (2014), this compound was found to improve spatial learning and memory in a mouse model of Alzheimer's disease.